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Compound of Interest

Compound Name: Acetylvaline-13C2

Cat. No.: B15560259 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical component of laboratory operations. This guide

provides essential safety and logistical information for the proper disposal of Acetylvaline-
13C2, a non-radioactive, stable isotope-labeled compound.

Disclaimer: No specific Safety Data Sheet (SDS) for Acetylvaline-13C2 is available. The

following guidance is based on the safety profiles of structurally similar compounds, such as N-

Acetyl-L-valine, and general principles for the disposal of non-hazardous, stable isotope-

labeled chemicals. It is imperative to consult your institution's Environmental Health and Safety

(EHS) department and adhere to all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all personnel are familiar with the

following safety protocols:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a laboratory coat.

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is recommended.

Spill Management: In the event of a spill, avoid creating dust. Carefully sweep the solid

material into a designated and labeled waste container. The spill area should then be
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cleaned with a damp cloth.

Properties of Structurally Similar Compound: N-
Acetyl-L-valine
The physical and chemical properties of a substance are fundamental to its safe handling and

disposal. The data presented below for the closely related compound, N-Acetyl-L-valine, should

be considered indicative for Acetylvaline-13C2.[1]

Property Value

Physical State Solid, Crystalline

Appearance White

Odor No information available

Melting Point/Range 163 - 167 °C / 325.4 - 332.6 °F

Solubility No information available

Stability Stable under normal conditions

Hazardous Decomposition
Under fire conditions: Nitrogen oxides (NOx),

Carbon monoxide (CO), Carbon dioxide (CO2)

Step-by-Step Disposal Protocol
The disposal of Acetylvaline-13C2 should be conducted in accordance with your institution's

waste management guidelines and all relevant regulations. As 13C is a stable isotope, no

special precautions for radioactivity are necessary.[2][3] The disposal procedure is therefore

dictated by the chemical's properties. Based on available data for analogous compounds,

Acetylvaline is not classified as a hazardous chemical.[4]

Waste Identification and Collection:

Collect waste Acetylvaline-13C2 in a clearly labeled, sealed, and compatible waste

container.
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Do not mix with other waste streams unless compatibility has been verified.

Small Quantities (Milligram to Gram Scale):

For small research quantities, the compound can typically be disposed of as solid

chemical waste.[5]

Place the material in a designated container for non-hazardous or laboratory chemical

waste, as determined by your institution's waste management plan.[5]

Large Quantities:

For the disposal of larger quantities, it is essential to consult your institution's

Environmental Health and Safety (EHS) department for specific instructions.[5]

Incineration at a licensed hazardous waste facility is a common and effective disposal

method for many organic compounds.[5]

Contaminated Materials:

Any materials that have come into contact with Acetylvaline-13C2, such as weighing

paper, gloves, or pipette tips, should be disposed of in the same solid chemical waste

container.[5]

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.

The rinsate should be collected as chemical waste.

Once decontaminated, the container can be disposed of in accordance with institutional

guidelines for chemical containers.

Disposal Workflow
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Caption: Disposal decision workflow for Acetylvaline-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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